Cas no 1808473-09-7 ((2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride)

• Product Name: (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride
• CAS No: 1808473-09-7
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD29906918
• CID: 4619307
• PubChem ID: 119032871
• Update Time: 2025-06-08

(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride

• MDL： MFCD29906918
• Inchi： 1S/C8H12N2O2S.ClH/c1-5(8(11)12)9-3-7-4-13-6(2)10-7;/h4-5,9H,3H2,1-2H3,(H,11,12);1H/t5-;/m1./s1
• InChI Key： JRWGRQRDDUENKO-NUBCRITNSA-N
• SMILES： C(C1=CSC(C)=N1)N[C@H](C)C(=O)O.Cl

Additional information on (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride

Introduction to (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride (CAS No. 1808473-09-7)

(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride (CAS No. 1808473-09-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a thiazole derivative, is characterized by its unique structural features and potential biological activities. The compound is a dihydrochloride salt of an amino acid derivative, which enhances its solubility and stability in aqueous solutions, making it suitable for various applications in drug development and biological studies.

The thiazole ring in the structure of (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride plays a crucial role in its pharmacological properties. Thiazoles are known for their ability to form stable complexes with metal ions and their involvement in various biological processes, including enzyme inhibition and receptor modulation. The presence of the methyl group on the thiazole ring further modulates the compound's interactions with biological targets, potentially enhancing its selectivity and efficacy.

Recent studies have explored the potential of (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride as a lead compound in the development of novel therapeutic agents. One notable area of research is its activity as a GABA receptor modulator. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and modulating its activity can have significant implications for treating neurological disorders such as anxiety, epilepsy, and sleep disorders. Preliminary studies have shown that (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride exhibits potent GABA receptor binding affinity, suggesting its potential as a therapeutic candidate for these conditions.

In addition to its GABA receptor modulating properties, (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride has also been investigated for its antimicrobial activity. Thiazole derivatives are known for their broad-spectrum antimicrobial properties, and this compound has shown promising results against various bacterial strains, including multidrug-resistant pathogens. This makes it a valuable candidate for developing new antibiotics to combat emerging antibiotic resistance issues.

The synthesis of (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride involves several steps, including the formation of the thiazole ring and the introduction of the amino acid moiety. The chiral center at the (2R) position is critical for the compound's biological activity, and enantioselective synthesis methods are often employed to ensure high enantiomeric purity. The final step involves converting the free base to the dihydrochloride salt to improve solubility and stability.

Pharmacokinetic studies have revealed that (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride in various therapeutic applications. Early results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride (CAS No. 1808473-09-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders and antimicrobial resistance. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.